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Compound of Interest

Compound Name: Oxyfluorfen-d5

Cat. No.: B12054560 Get Quote

This technical guide provides an in-depth overview of Oxyfluorfen-d5, a deuterated analog of

the herbicide Oxyfluorfen. It is intended for researchers, scientists, and professionals in drug

development and analytical chemistry who utilize stable isotope-labeled internal standards for

precise quantification. This document outlines its core properties, and detailed experimental

protocols for its application in residue analysis, and visualizes the analytical workflow.

Core Properties of Oxyfluorfen-d5
Oxyfluorfen-d5 is primarily used as an internal standard in analytical methodologies,

particularly in isotope dilution mass spectrometry (IDMS), for the quantification of Oxyfluorfen in

various matrices. Its physical and chemical properties are nearly identical to the unlabeled

analyte, ensuring it behaves similarly during sample preparation and analysis, which allows for

accurate correction of matrix effects and analyte loss.
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Property Value Citations

CAS Number 2140327-69-9 [1][2]

Molecular Weight 366.73 g/mol [1][2]

Molecular Formula C₁₅H₆D₅ClF₃NO₄ [1]

Synonyms

2-Chloro-1-(3-ethoxy-d5-4-

nitrophenoxy)-4-

(trifluoromethyl)benzene,

Oxyfluorfen D5 (ethyl D5)

Isotopic Purity >99.0 atom% D

Chemical Purity >99.0% (HPLC)

Experimental Protocols for Residue Analysis
Oxyfluorfen-d5 is instrumental in the accurate quantification of Oxyfluorfen residues in

environmental and agricultural samples. Below are detailed methodologies for its use in Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Analysis of Oxyfluorfen in Cotton Gin By-Products by
GC-MS
This protocol details the determination of Oxyfluorfen residues in solid matrices like cotton gin

by-products.

Methodology:

Sample Extraction:

Homogenize and shake a 5.0-gram sample with 100 mL of a methanol/water (80:20 v/v)

solution.

Purification:
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Purify an aliquot of the extract using a polymeric solid-phase extraction (SPE) column.

Elute the analyte from the SPE column with dichloromethane.

Evaporate the eluate to dryness.

Reconstitution and Analysis:

Reconstitute the residue with a toluene/acetone (80:20 v/v) solution containing a known

concentration of Oxyfluorfen-d5 as the internal standard.

Analyze the sample by gas chromatography with negative-ion chemical ionization mass

spectrometry (GC-NCI-MS).

Quantification:

The limit of detection (LOD) and limit of quantitation (LOQ) for this method are 0.003 ppm

and 0.01 ppm, respectively.

Analysis of Oxyfluorfen in Water by LC-MS/MS
This protocol is designed for the quantitative determination of Oxyfluorfen in various water

matrices (drinking, ground, and surface water).

Methodology:

Sample Preparation:

For control samples, transfer 5 mL of the water sample into an 8-dram amber glass vial.

For fortified samples, add 0.05 mL of a fortification solution to 4.95 mL of the water sample

in the vial.

Internal Standard Spiking:

Add 0.020 mL of a 0.500 µg/mL solution of Oxyfluorfen-d5 to each sample.

Extraction:
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Add 5.00 mL of acetonitrile to the water sample and mix using a vortex mixer.

Allow the sample to return to room temperature.

Analysis:

Transfer a 2-mL aliquot of the supernatant to an autosampler vial.

Analyze the sample using a Liquid Chromatography system coupled to a Tandem Mass

Spectrometer with electrospray ionization (LC-ESI-MS/MS).

Quantification:

The limit of quantitation (LOQ) for this method is 0.1 µg/L.

Analytical Workflow Visualization
The following diagram illustrates the general workflow for the quantification of Oxyfluorfen using

Oxyfluorfen-d5 as an internal standard via isotope dilution mass spectrometry.
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Sample Preparation
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Data Processing
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10. Final Concentration
Calculation
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Caption: Workflow for quantitative analysis using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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